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Compound of Interest

Compound Name: trans-1,2-Cyclohexanediol

Cat. No.: B013532 Get Quote

Essential Safety and Handling Guide for trans-
1,2-Cyclohexanediol
This guide provides immediate, essential safety and logistical information for the handling and

disposal of trans-1,2-Cyclohexanediol in a laboratory setting. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Summary

trans-1,2-Cyclohexanediol is a white to cream-colored crystalline powder.[1][2] It is classified

as a hazardous chemical with the following potential health effects:

Skin: Harmful in contact with skin and causes skin irritation.[3]

Eyes: Causes serious eye irritation.[3][4]

Respiratory: May cause respiratory tract irritation.[3][4][5]

Ingestion: May cause irritation of the digestive tract.[5]

The toxicological properties of this material have not been fully investigated.[5] It is a

combustible solid, but not considered a significant fire risk.[3]

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b013532?utm_src=pdf-interest
https://www.benchchem.com/product/b013532?utm_src=pdf-body
https://www.benchchem.com/product/b013532?utm_src=pdf-body
https://haz-map.com/Agents/21631
https://pubchem.ncbi.nlm.nih.gov/compound/trans-1_2-Cyclohexanediol
https://store.apolloscientific.co.uk/storage/msds/OR8451T_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR8451T_msds.pdf
https://www.chemicalbook.com/msds/trans-1-2-cyclohexanediol.pdf
https://store.apolloscientific.co.uk/storage/msds/OR8451T_msds.pdf
https://www.chemicalbook.com/msds/trans-1-2-cyclohexanediol.pdf
https://pim-resources.coleparmer.com/sds/01063.pdf
https://pim-resources.coleparmer.com/sds/01063.pdf
https://pim-resources.coleparmer.com/sds/01063.pdf
https://store.apolloscientific.co.uk/storage/msds/OR8451T_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A comprehensive personal protective equipment strategy is essential to minimize exposure.

The following PPE is required when handling trans-1,2-Cyclohexanediol:

PPE Category Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection

Chemical splash goggles or

safety glasses with side-

shields.

Must meet OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[3][5][6]

Contact lenses may pose a

special hazard and should be

avoided.[3]

Skin Protection
Chemical-resistant gloves

(Nitrile rubber is suitable).

Always inspect gloves before

use and change them

immediately if contaminated.[7]

Laboratory Coat.

A standard lab coat should be

worn to prevent skin contact.

[3]

Footwear and Clothing.
Wear long pants and closed-

toe, closed-heel shoes.[7]

Respiratory Protection
Generally not required with

adequate ventilation.

If dust is generated or

engineering controls are

insufficient, a NIOSH-approved

N95 respirator or equivalent

should be used.[8]

Experimental Workflow for Handling trans-1,2-Cyclohexanediol

The following diagram outlines the standard procedure for safely handling trans-1,2-
Cyclohexanediol in a laboratory setting.
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Workflow for Handling trans-1,2-Cyclohexanediol
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Caption: Procedural flow for safe handling of trans-1,2-Cyclohexanediol.
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Detailed Experimental Protocol

1. Preparation:

Don Personal Protective Equipment (PPE): Before handling the chemical, put on all required

PPE as specified in the table above. This includes safety goggles, nitrile gloves, and a lab

coat.

Prepare Work Area: All handling of trans-1,2-Cyclohexanediol should be conducted in a

well-ventilated area, preferably within a chemical fume hood.[3][5] Ensure that an eyewash

station and safety shower are readily accessible.[5]

2. Handling:

Weighing the Solid:

Place a calibrated analytical balance inside the chemical fume hood.

Tare a clean, dry weighing vessel.

Carefully weigh the desired amount of trans-1,2-Cyclohexanediol, minimizing dust

generation.[5]

Dissolving the Solid:

Slowly add the chosen solvent to the vessel containing the trans-1,2-Cyclohexanediol.

Gently stir the mixture until the solid is fully dissolved.

3. Cleanup and Disposal:

Waste Collection:

Solid Waste: Collect any contaminated solids (e.g., weighing paper, gloves) in a

designated, labeled hazardous waste container.[3]

Liquid Waste: Collect all solutions containing trans-1,2-Cyclohexanediol in a separate,

labeled hazardous waste container for liquid chemical waste. Do not pour down the drain.
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[6]

Decontamination:

Wipe down the work area and any equipment used with an appropriate solvent and then

soap and water.

Doffing PPE:

Remove gloves first, avoiding contact with the outside of the gloves.

Remove the lab coat, followed by the safety goggles.

Wash hands thoroughly with soap and water after handling is complete.[3]

Emergency Procedures
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Incident First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[5]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with plenty of water and soap. Seek

medical attention if irritation develops or

persists.[5]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[5]

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person. Rinse mouth

with water and seek medical aid.[4][5]

Spill

For small spills, sweep up the solid material,

avoiding dust generation, and place it into a

suitable container for disposal.[5] For larger

spills, alert emergency services.[3]

Storage and Disposal Plan

Storage: Store trans-1,2-Cyclohexanediol in a cool, dry, and well-ventilated area in a tightly

sealed container.[3][5][9] Store away from incompatible materials such as oxidizing agents.

[6]

Disposal: All waste containing trans-1,2-Cyclohexanediol must be disposed of as

hazardous waste.[4] Follow all federal, state, and local regulations for hazardous waste

disposal. Contact your institution's environmental health and safety department for specific

guidance on disposal procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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